Cas no 33784-05-3 (7b-Spironolactone)

7b-Spironolactone Properties

Names and Identifiers

• 7β-Spironolactone
• 7B-SPIRONOLACTONE
• 3'-(3-Oxo-7beta-acetylthio-17beta-hydroxyandrost-4-en-17alpha-yl)-propionic acid lactone
• SC 11940
• 7-Beta-Spironolactone
• 33784-05-3
• 3'-(3-OXO-7.BETA.-ACETYLTHIO-17.BETA.-HYDROXYANDROST-4-EN-17.ALPHA.-YL)-PROPIONIC ACID LACTONE
• Pregn-4-ene-21-carboxylic acid, 7-(acetylthio)-17-hydroxy-3-oxo-, gamma-lactone, (7beta,17alpha)-
• S-[(7S,8R,9S,10R,13S,14S,17R)-10,13-dimethyl-3,5'-dioxospiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,2'-oxolane]-7-yl] ethanethioate
• 17alpha-Pregn-4-ene-21-carboxylic acid, 17-hydroxy-7beta-mercapto-3-oxo-, gamma-lactone, acetate
• A-yl)-propionic Acid Lactone
• DTXSID10467802
• A-Spironolactone
• UNII-8NK6P5VN96
• A899619
• SCHEMBL18218178
• PREGN-4-ENE-21-CARBOXYLIC ACID, 7-(ACETYLTHIO)-17-HYDROXY-3-OXO-, .GAMMA.-LACTONE, (7.BETA.,17.ALPHA.)-
• 7.BETA.-(ACETYLTHIO)-17.ALPHA.-HYDROXY-3-OXOPREGN-4-ENE-21-CARBOXYLIC ACID .GAMMA.-LACTONE
• 8NK6P5VN96
• 17.ALPHA.-PREGN-4-ENE-21-CARBOXYLIC ACID, 17-HYDROXY-7.BETA.-MERCAPTO-3-OXO-, .GAMMA.-LACTONE, ACETATE
• A-hydroxyandrost-4-en-17
• S-((2R)-3,5-DIOXO-3,4-DIHYDRO-5H-SPIRO(ANDROST-4-ENE-17,2-FURAN)-7.BETA.-YL) ETHANETHIOATE
• AKOS032958229
• SPIRONOLACTONE IMPURITY E [EP IMPURITY]
• A-acetylthio-17
• 7beta-(Acetylthio)-17alpha-hydroxy-3-oxopregn-4-ene-21-carboxylic acid gamma-lactone
• 7beta-Spironolactone
• 7
• 7.BETA.-SPIRONOLACTONE
• S-((2R)-3,5-Dioxo-3,4-dihydro-5H-spiro(androst-4-ene-17,2-furan)-7beta-yl) ethanethioate
• Pregn-4-ene-21-carboxylic acid, 7-(acetylthio)-17-hydroxy-3-oxo-, ?-lactone, (7ss,17a)-; 17a-Pregn-4-ene-21-carboxylic acid, 17-hydroxy-7ss-mercapto-3-oxo-, ?-lactone, acetate (8CI); 3'-(3-Oxo-7ss-acetylthio-17ss-hydroxyandrost-4-en-17a-yl)-propionic acid lactone; 7ss-(Acetylthio)-17a-hydroxy-3-oxopregn-4-ene-21-carboxylic acid ?-lactone; SC 11940
• Spironolactone impurity E [EP]
• 3'-(3-Oxo-7
• +Expand

• InChIKey： LXMSZDCAJNLERA-KVXIHFSQSA-N
• Inchi： InChI=1S/C24H32O4S/c1-14(25)29-19-13-15-12-16(26)4-8-22(15,2)17-5-9-23(3)18(21(17)19)6-10-24(23)11-7-20(27)28-24/h12,17-19,21H,4-11,13H2,1-3H3/t17-,18-,19-,21+,22-,23-,24+/m0/s1
• SMILES： O=C5O[C@@]4([C@@]3([C@H]([C@@H]2[C@@H](SC(=O)C)C/C1=C/C(=O)CC[C@]1(C)[C@H]2CC3)CC4)C)CC5

Computed Properties

• Exact Mass: 416.20213067g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 416.20213067g/mol
• Heavy Atom Count: 29
• Complexity: 818
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Boiling Point: 597.0±50.0 °C at 760 mmHg
• Melting Point: 227-230 ºC (methanol )
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 302.3±18.1 °C
• Solubility: Insuluble (2.2E-3 g/L) (25 ºC),
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),